Cas no 1337491-84-5 (4-nitro-3-(piperidin-3-yl)methylphenol)

4-Nitro-3-(piperidin-3-yl)methylphenol is a synthetic organic compound featuring a phenol core substituted with a nitro group and a (piperidin-3-yl)methyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, while the piperidine ring contributes to molecular flexibility and potential bioactivity. Its well-defined chemical properties facilitate controlled modifications, enabling applications in drug discovery and specialty chemistry. The compound's stability under standard conditions ensures reliable handling and storage. Its distinct structural features make it suitable for further derivatization, particularly in the development of bioactive molecules targeting specific receptors or enzymatic pathways.
4-nitro-3-(piperidin-3-yl)methylphenol structure
1337491-84-5 structure
Product Name:4-nitro-3-(piperidin-3-yl)methylphenol
CAS No:1337491-84-5
MF:C12H16N2O3
MW:236.267043113708
CID:5892391
PubChem ID:165679478
Update Time:2025-10-30

4-nitro-3-(piperidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-3-(piperidin-3-yl)methylphenol
    • 1337491-84-5
    • 4-nitro-3-[(piperidin-3-yl)methyl]phenol
    • EN300-1801787
    • Inchi: 1S/C12H16N2O3/c15-11-3-4-12(14(16)17)10(7-11)6-9-2-1-5-13-8-9/h3-4,7,9,13,15H,1-2,5-6,8H2
    • InChI Key: ZZMVHCMKKTZGLG-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C=1)CC1CNCCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.11609238g/mol
  • Monoisotopic Mass: 236.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 78.1Ų

4-nitro-3-(piperidin-3-yl)methylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1801787-0.05g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
0.05g
$1020.0 2023-09-19
Enamine
EN300-1801787-0.1g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
0.1g
$1068.0 2023-09-19
Enamine
EN300-1801787-0.25g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
0.25g
$1117.0 2023-09-19
Enamine
EN300-1801787-0.5g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
0.5g
$1165.0 2023-09-19
Enamine
EN300-1801787-1.0g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
1g
$1214.0 2023-06-02
Enamine
EN300-1801787-2.5g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
2.5g
$2379.0 2023-09-19
Enamine
EN300-1801787-5.0g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
5g
$3520.0 2023-06-02
Enamine
EN300-1801787-10.0g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
10g
$5221.0 2023-06-02
Enamine
EN300-1801787-1g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
1g
$1214.0 2023-09-19
Enamine
EN300-1801787-5g
4-nitro-3-[(piperidin-3-yl)methyl]phenol
1337491-84-5
5g
$3520.0 2023-09-19

Additional information on 4-nitro-3-(piperidin-3-yl)methylphenol

Introduction to 4-nitro-3-(piperidin-3-yl)methylphenol (CAS No. 1337491-84-5)

4-nitro-3-(piperidin-3-yl)methylphenol, identified by its Chemical Abstracts Service (CAS) number 1337491-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both nitro and piperidine functional groups, which contribute to its unique chemical properties and potential biological activities. The nitro group introduces a strong electron-withdrawing effect, while the piperidine moiety enhances solubility and metabolic stability, making this compound a promising candidate for further exploration in drug discovery.

The structural configuration of 4-nitro-3-(piperidin-3-yl)methylphenol consists of a phenolic ring substituted at the 4-position with a nitro group and at the 3-position with a piperidinylmethyl group. This arrangement creates a molecule with multiple reactive sites, which can be exploited for various synthetic modifications. The presence of the hydroxyl group in the phenolic ring further contributes to its reactivity, allowing for potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that incorporate both nitro and piperidine functionalities due to their demonstrated efficacy in modulating biological pathways. Studies have shown that such compounds can exhibit potent activity against a range of therapeutic targets, including kinases, transcription factors, and other enzymes involved in disease pathways. The 4-nitro-3-(piperidin-3-yl)methylphenol structure is particularly noteworthy for its potential to interact with these targets while maintaining favorable pharmacokinetic properties.

One of the most compelling aspects of 4-nitro-3-(piperidin-3-yl)methylphenol is its versatility in synthetic chemistry. The nitro group can be reduced to an amine, providing access to derivatives with different electronic properties. Additionally, the piperidine ring can be further functionalized through alkylation, acylation, or other modifications, allowing for the creation of libraries of compounds with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

Recent research has highlighted the potential of 4-nitro-3-(piperidin-3-yl)methylphenol as a lead compound for drug discovery. Studies have demonstrated its ability to inhibit specific enzymes implicated in inflammatory diseases, cancer, and neurological disorders. For instance, preliminary in vitro studies have shown that derivatives of this compound can suppress the activity of Janus kinases (JAKs), which are known to play a crucial role in inflammation and immune responses. Furthermore, computational modeling has suggested that 4-nitro-3-(piperidin-3-yl)methylphenol may interact with binding pockets of target proteins, offering insights into its mechanism of action.

The pharmacological profile of 4-nitro-3-(piperidin-3-yl)methylphenol is also influenced by its solubility and metabolic stability. The presence of the piperidine ring enhances water solubility, which is critical for oral bioavailability and tissue distribution. Additionally, the compound’s metabolic half-life appears to be favorable for prolonged therapeutic effects. These properties make it an appealing candidate for further preclinical development.

In conclusion, 4-nitro-3-(piperidin-3-yl)methylphenol (CAS No. 1337491-84-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a nitro group and a piperidine moiety offers multiple opportunities for synthetic modification and biological exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation drugs targeting various diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.